Cas no 52431-30-8 (2,5-Dibromo-3,4-dinitrothiophene)

• Product Name: 2,5-Dibromo-3,4-dinitrothiophene
• CAS No: 52431-30-8
• MF: C₄Br₂N₂O₄S
• MW: 331.926797866821
• MDL: MFCD00015537
• CID: 89706
• PubChem ID: 257024
• Update Time: 2025-04-18

2,5-Dibromo-3,4-dinitrothiophene Chemical and Physical Properties

Names and Identifiers

• 2,5-Dibromo-3,4-dinitrothiophene
• 2,5-Dibromo-3,4-dinitrthiphene
• 2,5-Dibromo-3,4-dinitro-thiophene
• Thiophene, 2,5-dibromo-3,4-dinitro-
• NSC84661
• C4Br2N2O4S
• NCIOpen2_009291
• KSC491I5J
• 2,5-dibromo-3,4-ditnitrothiophene
• BCP17333
• SBB054411
• NSC145788
• FCH1321537
• VT20032
• OR23724
• ST082990
• SY013239
• DB-0
• YSWG259
• BP-10009
• SCHEMBL1086204
• AC-4941
• AMY23195
• NSC-84661
• NSC-145788
• SB66866
• 2,5-Dibromo-3,4-dinitrothiophene, 99% (GC)
• AKOS000280818
• MFCD00015537
• 52431-30-8
• FT-0610271
• CS-W013934
• EN300-250935
• D2371
• AS-30448
• DTXSID10292696
• GEO-03863
• J-507289
• DB-050470

• MDL： MFCD00015537
• Inchi： 1S/C4Br2N2O4S/c5-3-1(7(9)10)2(8(11)12)4(6)13-3
• InChI Key： AHGHPBPARMANQD-UHFFFAOYSA-N
• SMILES： BrC1=C(C(=C(S1)Br)[N+](=O)[O-])[N+](=O)[O-]
• BRN： 218219

Computed Properties

• Exact Mass: 329.79500
• Monoisotopic Mass: 329.795
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.3
• Topological Polar Surface Area: 120

Experimental Properties

• Color/Form: powder
• Density: 2.4590
• Melting Point: 135.0 to 139.0 deg-C
• Boiling Point: 341.2±37.0 °C at 760 mmHg
• Flash Point: 160.2℃
• Refractive Index: 1.716
• Water Partition Coefficient: Insoluble in water.
• PSA: 119.88000
• LogP: 4.13590
• Solubility: Insoluble

2,5-Dibromo-3,4-dinitrothiophene Security Information

• Symbol:
• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 22-36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：S26;S36
• Risk Phrases：R36/37/38
• Storage Condition：Store at 4°C,-4At ℃Store…Better